Cas no 55579-77-6 (5-(2-Methoxyphenyl)cyclohexane-1,3-dione)
55579-77-6 structure
Product Name:5-(2-Methoxyphenyl)cyclohexane-1,3-dione
CAS No:55579-77-6
MF:C13H14O3
MW:218.248464107513
CID:892240
PubChem ID:329775515
Update Time:2025-04-19
5-(2-Methoxyphenyl)cyclohexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-Methoxyphenyl)cyclohexane-1,3-dione
- 5-(2-METHOXY-PHENYL)-CYCLOHEXANE-1,3-DIONE
- 5-(2-Methoxyphenyl)-1,3-cyclohexanedione
- 5-(2-Methoxy-phenyl)-cyclohexan-1,3-dion
- AG-F-94450
- AGN-PC-01BQX8
- ALBB-006878
- CTK1G8446
- SBB048426
- SureCN643845
- STK415800
- 55579-77-6
- SCHEMBL643845
- AKOS000265776
- KDFGJXOGEXWKQI-UHFFFAOYSA-N
- LS-02481
- 5-(2-Methoxyphenyl)cyclohexane-1,3-dione, AldrichCPR
- A870154
- DA-18494
- G78646
- MFCD03844402
- DTXSID90589293
-
- MDL： MFCD03844402
- Inchi： 1S/C13H14O3/c1-16-13-5-3-2-4-12(13)9-6-10(14)8-11(15)7-9/h2-5,9H,6-8H2,1H3
- InChI Key： KDFGJXOGEXWKQI-UHFFFAOYSA-N
- SMILES： O=C1CC(CC(C2C=CC=CC=2OC)C1)=O
Computed Properties
- Exact Mass: 218.09400
- Monoisotopic Mass: 218.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 2.10090
5-(2-Methoxyphenyl)cyclohexane-1,3-dione Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
5-(2-Methoxyphenyl)cyclohexane-1,3-dione Customs Data
- HS CODE：2914509090
- Customs Data：
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
5-(2-Methoxyphenyl)cyclohexane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 062551-1g |
5-(2-Methoxyphenyl)cyclohexane-1,3-dione |
55579-77-6 | 95% | 1g |
￡123.00 | 2022-02-28 | |
| Chemenu | CM281122-1g |
5-(2-Methoxyphenyl)cyclohexane-1,3-dione |
55579-77-6 | 95% | 1g |
$305 | 2021-06-15 | |
| TRC | M945423-50mg |
5-(2-Methoxyphenyl)cyclohexane-1,3-dione |
55579-77-6 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M945423-100mg |
5-(2-Methoxyphenyl)cyclohexane-1,3-dione |
55579-77-6 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M945423-500mg |
5-(2-Methoxyphenyl)cyclohexane-1,3-dione |
55579-77-6 | 500mg |
$ 230.00 | 2022-06-03 | ||
| Chemenu | CM281122-1g |
5-(2-Methoxyphenyl)cyclohexane-1,3-dione |
55579-77-6 | 95% | 1g |
$305 | 2023-02-02 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CBR00222-1G |
5-(2-Methoxyphenyl)cyclohexane-1,3-dione |
55579-77-6 | 1g |
¥5233.08 | 2023-11-10 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M170971-1g |
5-(2-Methoxyphenyl)cyclohexane-1,3-dione |
55579-77-6 | 98% | 1g |
¥2182.90 | 2023-09-01 | |
| Alichem | A019115085-1g |
5-(2-Methoxyphenyl)cyclohexane-1,3-dione |
55579-77-6 | 95% | 1g |
$319.48 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1242120-1g |
5-(2-METHOXY-PHENYL)-CYCLOHEXANE-1,3-DIONE |
55579-77-6 | 95% | 1g |
$385 | 2024-06-06 |
5-(2-Methoxyphenyl)cyclohexane-1,3-dione Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
55579-77-6 (5-(2-Methoxyphenyl)cyclohexane-1,3-dione) Related Products
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